Cas no 42445-38-5 (2-Chloro-4-(4-fluorophenyl)thiazole)

• Product Name: 2-Chloro-4-(4-fluorophenyl)thiazole
• CAS No: 42445-38-5
• MF: C₉H₅ClFNS
• MW: 213.659103155136
• MDL: MFCD08446728
• CID: 928118
• PubChem ID: 17490806
• Update Time: 2025-10-19

2-Chloro-4-(4-fluorophenyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(4-fluorophenyl)thiazole
• 2-CHLORO-4-(4-FLUOROPHENYL)-1,3-THIAZOLE
• AC1Q4M28
• AGN-PC-01IGQC
• BB_SC-7642
• CTK4I6232
• MolPort-005-311-381
• SBB077200
• STK978377
• MFCD08446728
• 42445-38-5
• EN300-28614
• DTXSID50589638
• BBL031018
• SCHEMBL21283206
• AKOS002657902
• Z235362625
• CS-0157516
• VS-10183
• D83882

• MDL： MFCD08446728
• Inchi： 1S/C9H5ClFNS/c10-9-12-8(5-13-9)6-1-3-7(11)4-2-6/h1-5H
• InChI Key： WXAGIWOTZPAABI-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CS1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 212.9815262g/mol
• Monoisotopic Mass: 212.9815262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-Chloro-4-(4-fluorophenyl)thiazole

Professional Introduction to 2-Chloro-4-(4-fluorophenyl)thiazole (CAS No. 42445-38-5)

2-Chloro-4-(4-fluorophenyl)thiazole, identified by its Chemical Abstracts Service number CAS No. 42445-38-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule, featuring a thiazole core substituted with a chlorine atom at the 2-position and a 4-fluorophenyl group at the 4-position, has garnered attention due to its versatile applications and potential in medicinal chemistry.

The thiazole ring is a prominent structural motif in numerous biologically active compounds, known for its ability to interact with various biological targets. The presence of both chloro and fluoro substituents enhances the compound's electronic properties, making it a valuable scaffold for drug design. Specifically, the chloro group can serve as a leaving group in nucleophilic substitution reactions, while the fluorophenyl moiety introduces lipophilicity and metabolic stability, which are crucial factors in pharmaceutical development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from thiazole derivatives. The compound 2-Chloro-4-(4-fluorophenyl)thiazole has been explored for its potential in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. Its unique structural features make it an attractive candidate for further investigation.

One of the most compelling aspects of 2-Chloro-4-(4-fluorophenyl)thiazole is its role as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its reactivity to develop novel analogs with enhanced biological activity. For instance, studies have shown that derivatives of this compound exhibit promising effects against certain types of cancer cells by inhibiting key enzymes involved in cell proliferation and survival.

The fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as fluorine substitution often improves drug-like properties such as bioavailability and binding affinity. This has led to numerous investigations into fluorinated thiazole derivatives as potential drug candidates. The chlorine atom, on the other hand, provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

Recent advancements in computational chemistry have also contributed to the understanding of 2-Chloro-4-(4-fluorophenyl)thiazole's behavior. Molecular modeling studies have helped elucidate its interactions with biological targets, providing insights into how it might be optimized for therapeutic use. These computational approaches are complemented by experimental work, which has validated many of these theoretical predictions.

In addition to its pharmaceutical applications, 2-Chloro-4-(4-fluorophenyl)thiazole has shown promise in material science. Its ability to form stable complexes with other molecules makes it useful in the development of new materials with specialized properties. For example, researchers have explored its use in creating luminescent materials and catalysts that could have applications in electronics and industrial processes.

The synthesis of 2-Chloro-4-(4-fluorophenyl)thiazole involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of a thiazole precursor, followed by functionalization with chloro and fluoro groups. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve high yields and purity.

The chemical reactivity of this compound also makes it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. Researchers have utilized 2-Chloro-4-(4-fluorophenyl)thiazole as a model system to explore various reaction pathways, contributing to the broader field of organic chemistry.

Economic considerations also play a role in the production and application of 2-Chloro-4-(4-fluorophenyl)thiazole. As demand for high-quality intermediates grows, manufacturers are investing in more efficient synthetic routes to meet market needs. This has led to innovations in process optimization and green chemistry practices, ensuring that the production of this compound is both sustainable and cost-effective.

The future prospects for 2-Chloro-4-(4-fluorophenyl)thiazole are bright, with ongoing research uncovering new potential applications. As our understanding of biological systems continues to expand, so too does the potential for this versatile compound to contribute to medical advancements. Whether through drug development or material science, CAS No. 42445-38-5 remains a cornerstone of innovation in chemical research.